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Introduction
The genus Acanthopanax, belonging to the Araliaceae family, encompasses a variety of

medicinal plants with a long history of use in traditional medicine across Northeast Asia.

Species such as Acanthopanax senticosus (Siberian Ginseng), Acanthopanax sessiliflorus, and

Acanthopanax henryi are particularly valued for their adaptogenic, anti-inflammatory,

neuroprotective, and anti-fatigue properties. These therapeutic effects are attributed to a

diverse array of bioactive compounds, primarily triterpenoid saponins, lignans, flavonoids, and

polysaccharides. This technical guide provides a comprehensive literature review of these

compounds, focusing on their quantitative analysis, the experimental protocols for their study,

and their mechanisms of action through key signaling pathways. The information is tailored for

researchers, scientists, and professionals in the field of drug development seeking to explore

the therapeutic potential of Acanthopanax species.

Key Bioactive Compounds and Their Quantification
The chemical composition of Acanthopanax species is complex and varies depending on the

species, the part of the plant used, and even the cultivation conditions. The major classes of

bioactive compounds are detailed below, with quantitative data summarized for easy

comparison.

Triterpenoid Saponins
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Triterpenoid saponins are a significant group of bioactive compounds in Acanthopanax,

contributing to their anti-inflammatory and anti-cancer activities. Due to their lack of strong

chromophores, their quantification can be challenging with UV-Vis spectrophotometry, making

methods like High-Performance Liquid Chromatography (HPLC) coupled with Charged Aerosol

Detection (CAD) or Mass Spectrometry (MS) more suitable.[1] A study on Acanthopanax henryi

successfully quantified 15 triterpenoid saponins using HPLC-CAD-MS.[1] In the fruits of

Acanthopanax senticosus, 29 triterpenoid saponins have been isolated and identified, five of

which were previously undescribed.[2][3]

Compound
Class

Species Plant Part
Compound
Name

Concentrati
on

Reference

Triterpenoid

Saponins
A. henryi

Leaves,

Stems, Root

Bark, Fruits

15 different

saponins

(Not specified

in abstract)
[1]

Triterpenoid

Saponins
A. senticosus Fruits

29 different

saponins
(Qualitative) [2][3]

Triterpenoid

Saponins

A.

sessiliflorus

Shoots,

Leaves

3,4-Seco-

lupane-type

saponins

(Qualitative) [4]

Triterpenoid

Saponins

A.

sessiliflorus
Stems, Fruits

Oleanane-

type saponins
(Qualitative) [4]

Triterpenoid

Saponins
A. koreanum Root

Impressic

acid,

Acankoreosid

e A, etc.

(Qualitative) [5]

Lignans
Lignans, such as eleutherosides B and E, are characteristic components of Acanthopanax and

are often used as markers for quality control. They are known for their neuroprotective and anti-

fatigue effects. HPLC is a common method for their quantification.
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Compound
Class

Species Plant Part
Compound
Name

Concentrati
on (µg/mg)

Reference

Lignans A. senticosus Fruits
Eleutheroside

B
0.58 [6]

Lignans A. senticosus Fruits
Eleutheroside

E
1.66 [6]

Lignans
A.

sessiliflorus
Fruits

Eleutheroside

B
1.15 [6]

Lignans
A.

sessiliflorus
Fruits

Eleutheroside

E
8.49 [6]

Lignans A. koreanum Fruits
Eleutheroside

B
2.16 [6]

Lignans A. koreanum Fruits
Eleutheroside

E
1.80 [6]

Lignans A. divaricatus Fruits
Eleutheroside

B
1.06 [6]

Lignans A. divaricatus Fruits
Eleutheroside

E
7.08 [6]

Flavonoids
Flavonoids in Acanthopanax contribute to the antioxidant properties of the plant extracts. A

variety of flavonoids have been identified and quantified in different species and plant parts.
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Compound
Class

Species Plant Part
Compound
Name

Concentrati
on (mg/g)

Reference

Flavonoids
A.

chiisanensis
Fruits Rutin 0.540 [7]

Flavonoids
A.

chiisanensis
Fruits Hyperin 7.480 [7]

Flavonoids
A.

chiisanensis
Fruits Quercetin 0.704 [7]

Flavonoids
A.

chiisanensis
Fruits Afzelin 0.567 [7]

Flavonoids
A.

chiisanensis
Fruits Kaempferol 0.471 [7]

Flavonoids A. trifoliatus Leaves

Flavonoid

Glycosides

(as rutin)

0.22 - 2.49% [8]

Polysaccharides
Polysaccharides from Acanthopanax senticosus are known for their immunomodulatory and

antioxidant activities. The yield of polysaccharides can be significantly influenced by the

extraction method.
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Compound
Class

Species Plant Part
Extraction
Method

Yield Reference

Polysacchari

des
A. senticosus Not specified

Enzyme-

assisted

aqueous

extraction

10.53 ±

0.682%
[6]

Polysacchari

des
A. senticosus Stem

Ultrasound-

assisted

extraction

10.9 mg/g [9]

Polysacchari

des
A. senticosus Not specified

Hot water

extraction

~4.2%

(derived from

2.5x less than

enzyme-

assisted)

[6]

Experimental Protocols
Extraction of Bioactive Compounds
1. Enzyme-Assisted Aqueous Extraction of Polysaccharides from A. senticosus

Objective: To extract polysaccharides from Acanthopanax senticosus with high yield.

Procedure:

Optimize extraction conditions using a Box-Behnken design (BBD) response surface

methodology. Key parameters to optimize include pH, extraction temperature, extraction

time, and solid-to-liquid ratio.[6]

Based on optimization, the following conditions were found to be effective: pH 6.939,

extraction temperature 30°C, extraction time 60 minutes, and a material-to-liquid ratio of

1:50 (g:mL).[10]

Following extraction, the crude polysaccharide extract is subjected to ethanol-graded

precipitation (e.g., 40%, 60%, and 80% ethanol) to obtain polysaccharides with different

molecular weights.[6]
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Note: This method has been shown to yield approximately 2.5 times more polysaccharides

than conventional hot water extraction.[6]

2. Ultrasound-Assisted Extraction of Polysaccharides from A. senticosus Stems

Objective: To efficiently extract polysaccharides from the stems of Acanthopanax senticosus.

Procedure:

Investigate the effects of ultrasonic time, ratio of water to material, extraction temperature,

and ultrasonic power.

Optimal conditions were determined to be: ultrasonic time of 75 minutes, a water to

material ratio of 50 mL/g, an extraction temperature of 80°C, and an ultrasonic power of

100W.[9]

Note: This method is a rapid and effective way to extract polysaccharides, which can then be

further purified.

3. Extraction of Flavonoids and Phenolic Acids

Objective: To extract flavonoids and phenolic acids for quantitative analysis.

Procedure:

A solid-liquid extraction is performed, often with a solvent such as methanol or ethanol.

The resulting extract is then purified using a C18 reversed-phase solid-phase extraction

(SPE) cartridge to remove interfering substances.[5]

Quantitative Analysis by HPLC and UPLC-MS
1. HPLC-CAD-MS for Triterpenoid Saponins

Objective: To quantify triterpenoid saponins in Acanthopanax extracts.

Instrumentation: High-Performance Liquid Chromatography with Charged Aerosol Detection

and Electrospray Ionization Mass Spectrometry.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 15 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37764361/
https://pubmed.ncbi.nlm.nih.gov/23628583/
https://d-nb.info/1168553911/34
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590359?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chromatographic Conditions:

Column: Kinetex XB-C18[1]

Mobile Phase: Acetonitrile/water gradient[1]

Detector: Charged Aerosol Detector (CAD) with nitrogen pressure at 24 kPa and a

detection range of 100 pA.[1]

Mass Spectrometry Conditions:

Ionization Mode: Positive ion mode with electrospray ionization (ESI).

Detection: Monitoring of [M+Na]+ and [M+NH4]+ ions for the target compounds.[1]

2. UPLC-ESI-QTOF-MS for Flavonoids and Phenolic Acids

Objective: To identify and quantify flavonoids and phenolic acids.

Instrumentation: Ultra-Performance Liquid Chromatography coupled with Electrospray

Ionization Quadrupole Time-of-Flight Mass Spectrometry.

Chromatographic Conditions:

Column: Waters Acquity UPLC HSS T3 column (2.1 mm × 100 mm, 1.8 µm).[11]

Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B).[11]

Flow Rate: 0.5 mL/min.[11]

Column Temperature: 45°C.[11]

Mass Spectrometry Conditions:

Data Acquisition Mode: MS^E^, which allows for the acquisition of both precursor and

fragment ion data in a single run.[11]

Mechanisms of Action and Signaling Pathways
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The therapeutic effects of Acanthopanax compounds are mediated through their interaction

with various cellular signaling pathways. The NF-κB and MAPK pathways are particularly

important in the context of inflammation and immune response.

Inhibition of the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. In its

inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of kappa B (IκB) proteins.

Upon stimulation by pro-inflammatory signals, the IκB kinase (IKK) complex phosphorylates

IκB, leading to its degradation and the subsequent translocation of NF-κB to the nucleus,

where it activates the transcription of inflammatory genes.

Several compounds from Acanthopanax have been shown to inhibit this pathway. For instance,

Eleutheroside E has demonstrated anti-inflammatory effects by inhibiting NF-κB.[12]

Triterpenoid saponins from Acanthopanax gracilistylus have also been shown to suppress the

release of pro-inflammatory cytokines by negatively regulating the NF-κB pathway. Similarly,

extracts from Acanthopanax trifoliatus have been found to suppress the transcriptional activity

of NF-κB in prostate cancer cells.[13]
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Inhibition of the NF-κB signaling pathway by Acanthopanax compounds.

Modulation of the MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is another critical signaling cascade

involved in cellular processes such as inflammation, proliferation, and apoptosis. It consists of a

series of protein kinases that phosphorylate and activate one another. Eleutheroside E has

been shown to regulate the insulin signaling pathway, which can be interconnected with MAPK

signaling.[12][14] Polysaccharides from Acanthopanax senticosus have been found to activate

macrophages through the MAPK and NF-κB pathways. The anticancer activity of

Acanthopanax trifoliatus extracts is associated with decreased phosphorylation of Erk1/2, a key

component of the MAPK pathway.[13]
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Modulation of the MAPK signaling pathway by Acanthopanax compounds.
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Experimental Workflow for Bioactivity Screening
A general workflow for the investigation of bioactive compounds from Acanthopanax species is

outlined below.
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General experimental workflow for the study of Acanthopanax compounds.
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Conclusion
Acanthopanax species are a rich source of diverse bioactive compounds with significant

therapeutic potential. This technical guide has provided a summary of the major compound

classes, their quantitative analysis, detailed experimental protocols for their study, and an

overview of their mechanisms of action through the NF-κB and MAPK signaling pathways. The

presented data and methodologies offer a solid foundation for further research and

development of novel therapeutic agents derived from these valuable medicinal plants. Future

studies should focus on the synergistic effects of these compounds and their clinical efficacy in

various disease models.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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